Cas no 835882-50-3 (Phenol, 5-[1-(4-hydroxy-3-methoxyphenyl)ethyl]-2-methoxy-4-methyl-)

• Product Name: Phenol, 5-[1-(4-hydroxy-3-methoxyphenyl)ethyl]-2-methoxy-4-methyl-
• CAS No: 835882-50-3
• MF: C₁₇H₂₀O₄
• MW: 288.338305473328
• CID: 1809462
• PubChem ID: 71414971
• Update Time: 2025-04-21

Phenol, 5-[1-(4-hydroxy-3-methoxyphenyl)ethyl]-2-methoxy-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, 5-[1-(4-hydroxy-3-methoxyphenyl)ethyl]-2-methoxy-4-methyl-
• 5-[1-(4-hydroxy-3-methoxyphenyl)ethyl]-2-methoxy-4-methylphenol
• DTXSID40834402
• 835882-50-3

• Inchi： 1S/C17H20O4/c1-10-7-16(20-3)15(19)9-13(10)11(2)12-5-6-14(18)17(8-12)21-4/h5-9,11,18-19H,1-4H3
• InChI Key： FUFMURBJTDDEIK-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(=C(C)C=1)C(C)C1C=CC(=C(C=1)OC)O)O

Computed Properties

• Exact Mass: 288.13615911g/mol
• Monoisotopic Mass: 288.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 58.9Ų